Cas no 2639456-83-8 (1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride)

• Product Name: 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride
• CAS No: 2639456-83-8
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD33549226
• CID: 5417035
• PubChem ID: 155970879
• Update Time: 2025-05-20

1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639456-83-8
• EN300-27780542
• 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride
• Z4967713386
• 3-Pyridinemethanamine, 2-(methylsulfonyl)-, hydrochloride (1:1)

• MDL： MFCD33549226
• Inchi： 1S/C7H10N2O2S.ClH/c1-12(10,11)7-6(5-8)3-2-4-9-7;/h2-4H,5,8H2,1H3;1H
• InChI Key： XWRHGOFMTVXQBJ-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=CC=C1CN.[H]Cl

Computed Properties

• Exact Mass: 222.0229765g/mol
• Monoisotopic Mass: 222.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride

Introduction to 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride (CAS No: 2639456-83-8)

1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2639456-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a pyridine core functionalized with a methanesulfonyl group and an amine moiety, which collectively contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility in aqueous systems, making it particularly useful for various applications in drug discovery and molecular biology.

The structural framework of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride consists of a pyridine ring substituted at the 2-position with a methanesulfonyl group (-SO₂CH₃) and at the 3-position with an amine group (-NH₂), which is further protonated to form the hydrochloride salt. This arrangement imparts both electrophilic and nucleophilic character to the molecule, enabling diverse chemical transformations and interactions with biological targets. The presence of the methanesulfonyl group not only influences the electronic properties of the pyridine ring but also introduces a polar moiety that can enhance binding affinity in protein-ligand interactions.

In recent years, there has been growing interest in pyridine-based compounds due to their prevalence as pharmacophores in numerous therapeutic agents. The amine functionality in 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride serves as a key pharmacophoric element, facilitating hydrogen bonding interactions with biological targets such as enzymes and receptors. This feature has made it a valuable scaffold for designing novel inhibitors and modulators in drug discovery campaigns. Furthermore, the methanesulfonyl group can act as a bioisostere for carboxylic acid or sulfonic acid functionalities, which are common in active pharmaceutical ingredients (APIs), thereby expanding its utility in medicinal chemistry.

One of the most compelling aspects of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride is its potential application in the development of small-molecule probes for biochemical assays. The compound's ability to interact with specific biological targets makes it an excellent tool for studying enzyme mechanisms, receptor binding affinities, and signal transduction pathways. Researchers have leveraged this compound to develop high-throughput screening (HTS) libraries, which are instrumental in identifying lead compounds for further optimization. The hydrochloride salt form also ensures compatibility with various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), facilitating structural elucidation and purity assessment.

Recent advancements in computational chemistry have further enhanced the utility of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding modes and affinity profiles of the compound with target proteins, thereby accelerating the drug discovery process. For instance, studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer metabolism. The ability to fine-tune its structure through derivatization has opened up avenues for developing more potent and selective inhibitors with improved pharmacokinetic profiles.

The synthesis of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions at the pyridine ring, followed by functional group interconversions to introduce the desired amine and methanesulfonyl groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These developments align with the broader shift toward green chemistry principles, emphasizing environmental responsibility in pharmaceutical manufacturing.

The biological activity of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride has been explored across multiple therapeutic areas, including oncology, immunology, and neurology. Preclinical studies have revealed promising results regarding its ability to modulate key signaling pathways involved in disease progression. For example, research indicates that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are aberrantly activated in various cancers. Such findings underscore its potential as a foundation for developing next-generation anticancer agents.

Another area where 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride has shown promise is in immunomodulatory therapies. The compound's ability to interact with immune cell receptors suggests its utility in modulating immune responses against pathogens or autoimmune diseases. Preliminary studies have demonstrated its potential to enhance antibody production or suppress inflammatory cytokines, indicating broad therapeutic applications. These findings highlight the versatility of pyridine-based scaffolds in addressing complex immunological challenges.

The development of novel analytical methods has also contributed to a deeper understanding of 1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride's properties. Techniques such as high-performance liquid chromatography (HPLC), ultra-performance liquid chromatography (UPLC), and tandem mass spectrometry (LC-MS/MS) have enabled precise quantification and characterization of this compound in both pure form and pharmaceutical formulations. These analytical advancements are crucial for ensuring product quality and consistency across different batches.

In conclusion,1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its role as a building block for drug discovery initiatives underscores its importance in modern medicinal chemistry research. As computational tools continue to evolve alongside synthetic methodologies,1-(2-methanesulfonylpyridin-3-yl)methanamine hydrochloride is poised to play an even greater role in developing innovative therapeutic agents that address unmet medical needs.